Ureides
Ureides are a class of organic compounds derived from urea through degradation processes, often found as intermediate products in the metabolism of nitrogen-containing compounds. These compounds play significant roles in agricultural chemistry and biological systems. In agriculture, ureides serve as potential fertilizer agents due to their ability to release ammonia, which is essential for plant growth. They are particularly interesting in controlled-release fertilizers because they can slowly break down over time, providing a sustained supply of nutrients. Additionally, research into ureides has led to the development of more efficient and environmentally friendly nitrogen management strategies, reducing the risk of nutrient runoff and improving soil health. In biological systems, certain ureides have been identified as byproducts in metabolic pathways, offering insights into cellular processes and potential biomarkers for disease states.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
![]() |
2-Propenamide, N-(aminocarbonyl)-3-(2-furanyl)- | 62879-69-0 | C8H8N2O3 |
![]() |
Acecarbromal | 77-66-7 | C9H15BrN2O3 |
![]() |
N-(Diethylcarbamoyl)-N-methoxyformamide | 146039-03-4 | C7H14N2O3 |
![]() |
Cyclohexanepropanamide,N-(aminocarbonyl)-a-cyano-b-methyl- | 28811-75-8 | C12H19N3O2 |
![]() |
Methyl (2Z)-4-(Carbamoylamino)-4-oxobut-2-enoate | 105-63-5 | C6H8N2O4 |
![]() |
(2-chloropropanoyl)urea | 24224-16-6 | C4H7ClN2O2 |
![]() |
N-carbamoyl-2-ethylbutyraldehyde | 2274-01-3 | C7H14N2O2 |
![]() |
N-Acetylethylene Urea-d4 | 1189701-94-7 | C5H8N2O2 |
![]() |
{2-(2E)-4-oxo-2-{2-(2E)-4-oxo-1,3-thiazolidin-2-ylidenehydrazin-1-ylidene}-1,3-thiazolidin-5-ylacetyl}urea | 868155-17-3 | C9H10N6O4S2 |
![]() |
{2-(2E)-4-oxo-2-(E)-2-(phenylmethylidene)hydrazin-1-ylidene-1,3-thiazolidin-5-ylacetyl}urea | 868152-93-6 | C13H13N5O3S |
Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Recommended suppliers
-
Hubei Cuiyuan Biotechnology Co.,LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Shanghai Bent Chemical Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Shaanxi pure crystal photoelectric technology co. LTDFactory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Shandong Feiyang Chemical Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products









